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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764139

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the shelf life, storage, and re-testing of

TM5275 sodium.

Frequently Asked Questions (FAQs)
Q1: What is the recommended shelf life of solid TM5275 sodium?

A1: The recommended shelf life for solid TM5275 sodium is greater than two years if stored

properly.[1] Some suppliers indicate a shelf life of three to four years or more when stored at

-20°C as a powder.[2][3]

Q2: How should solid TM5275 sodium be stored?

A2: For long-term storage of solid TM5275 sodium, a temperature of -20°C in a dry, dark

environment is recommended.[1][2] For short-term storage, such as days to weeks, 0-4°C is

acceptable. It is crucial to keep the compound sealed and away from moisture.

Q3: What is the stability of TM5275 sodium in a stock solution?

A3: The stability of TM5275 sodium in a stock solution depends on the solvent and storage

temperature. For stock solutions prepared in DMSO, storage at -80°C is recommended for up
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to 6 months, while storage at -20°C is suitable for up to 1 month. It is advisable to aliquot the

stock solutions to prevent repeated freeze-thaw cycles. For in vivo experiments, it is best to use

freshly prepared working solutions on the same day.

Q4: Are there established re-testing guidelines for TM5275 sodium?

A4: While specific re-testing guidelines for TM5275 sodium from regulatory bodies are not

publicly available, general principles for stability testing of active pharmaceutical ingredients

can be applied. A re-testing program should be implemented to ensure the compound's quality

over time, especially for long-term studies. This typically involves periodic assessment of purity,

appearance, and solubility.
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Issue Potential Cause Recommended Action

Difficulty dissolving TM5275

sodium in DMSO
Hygroscopic DMSO

Use freshly opened,

anhydrous DMSO, as moisture

can significantly impact

solubility. Ultrasonic assistance

may also aid in dissolution.

Precipitation observed in stock

solution after storage

Improper storage, freeze-thaw

cycles

Ensure storage at the

recommended temperature

(-80°C for long-term). Avoid

repeated freeze-thaw cycles by

preparing aliquots. If

precipitation occurs, gentle

warming and sonication may

help to redissolve the

compound.

Variability in experimental

results over time
Compound degradation

If the compound has been

stored for an extended period,

consider re-testing its purity

and integrity. Refer to the

recommended re-testing

protocol below.

Unexpected biological

inactivity

Compound degradation or

improper handling

Verify the storage conditions

and handling procedures. If the

material is old or has been

stored improperly, its activity

may be compromised. Re-

testing is recommended.

Data Summary
Storage Conditions and Shelf Life
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Form
Storage
Temperature

Recommended
Shelf Life

Reference

Solid Powder (Long-

term)
-20°C >2 years

Solid Powder (Long-

term)
-20°C 3 years

Solid Powder (Long-

term)
-20°C ≥ 4 years

Solid Powder (Short-

term)
0 - 4°C Days to weeks

Stock Solution in

DMSO
-80°C 6 months

Stock Solution in

DMSO
-20°C 1 month

Experimental Protocols
Recommended Re-testing Protocol for TM5275 Sodium
This protocol outlines a general procedure for the re-evaluation of TM5275 sodium that has

been in long-term storage.

1. Visual Inspection:

Objective: To assess any changes in the physical appearance of the solid compound.
Method: Visually inspect the solid TM5275 sodium for any changes in color (originally a
white to off-white solid) or the presence of clumping. Record any observations.

2. Solubility Test:

Objective: To confirm that the solubility of the compound has not changed.
Method: Prepare a stock solution in fresh, anhydrous DMSO at a known concentration (e.g.,
10 mg/mL). Observe if the compound dissolves completely, with the aid of sonication if
necessary. Note any difficulties in dissolution or the presence of particulates.
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3. Purity Analysis via High-Performance Liquid Chromatography (HPLC):

Objective: To determine the purity of the compound and identify any potential degradation
products.
Method:
Prepare a sample of TM5275 sodium at a suitable concentration in an appropriate mobile
phase.
Use a reverse-phase HPLC method with a C18 column.
Employ a gradient elution with a mobile phase consisting of acetonitrile and water (with 0.1%
formic acid or trifluoroacetic acid).
Use a UV detector to monitor the elution profile at a wavelength determined by a UV scan of
a fresh sample.
Compare the chromatogram of the stored sample to that of a reference standard or a freshly
acquired batch. Calculate the purity based on the peak area percentage. A significant
decrease in the main peak area or the appearance of new peaks may indicate degradation.

4. Identity Confirmation via Mass Spectrometry (MS):

Objective: To confirm the molecular identity of the compound.
Method:
Infuse a diluted solution of the TM5275 sodium into an electrospray ionization (ESI) mass
spectrometer.
Acquire the mass spectrum in positive ion mode.
Confirm the presence of the expected molecular ion peak corresponding to the molecular
weight of TM5275 sodium (543.97 g/mol ).

Visualizations
Logical Workflow for Re-testing TM5275 Sodium
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Start: TM5275 Sodium Re-testing

1. Visual Inspection
(Color, Appearance)

2. Solubility Test
(in fresh DMSO)

3. Purity Analysis (HPLC)

4. Identity Confirmation (MS)

Does it meet specifications?

Pass: Suitable for Use

Yes

Fail: Do Not Use

No

Click to download full resolution via product page

Caption: A logical workflow for the re-testing of TM5275 sodium.

Potential Degradation Pathway Considerations for
TM5275 Sodium
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Caption: Potential degradation pathways for TM5275 sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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